Cas no 17031-92-4 (Diphosphoric acid,calcium salt, hydrate (1:2:2))

• Product Name: Diphosphoric acid,calcium salt, hydrate (1:2:2)
• CAS No: 17031-92-4
• MF: CaH₂O₈P₂
• MW: 232.036601543427
• CID: 175973
• PubChem ID: 44147560
• Update Time: 2025-04-19

Diphosphoric acid,calcium salt, hydrate (1:2:2) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,calcium salt, hydrate (1:2:2)
• calcium,phosphonato phosphate,hydrate
• Calcium diphosphate dihydrate
• 17031-92-4
• Diphosphoric acid, calcium salt (1:2), dihydrate

• Inchi： 1S/Ca.H4O7P2.H2O/c;1-8(2,3)7-9(4,5)6;/h;(H2,1,2,3)(H2,4,5,6);1H2/q+2;;/p-4
• InChI Key： LOGGAGJVXOASPM-UHFFFAOYSA-J
• SMILES： [Ca+2].P(=O)([O-])([O-])OP(=O)([O-])[O-].O

Computed Properties

• Exact Mass: 265.89052
• Monoisotopic Mass: 231.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137A^2

Experimental Properties

• Boiling Point: 158°Cat760mmHg
• Flash Point: °C
• PSA: 235.5
• LogP: 0.87690